Cas no 42908-64-5 (2-Ethyl-5-hexylthiophene)

• Product Name: 2-Ethyl-5-hexylthiophene
• CAS No: 42908-64-5
• MF: C₁₂H₂₀S
• MW: 196.352202415466
• CID: 2669089
• Update Time: 2023-08-06

2-Ethyl-5-hexylthiophene Chemical and Physical Properties

Names and Identifiers

• 2-Ethyl-5-hexylthiophene
• Thiophene, 2-ethyl-5-hexyl-
• PYNYXKXRWYDSDB-UHFFFAOYSA-N

• Inchi： 1S/C12H20S/c1-3-5-6-7-8-12-10-9-11(4-2)13-12/h9-10H,3-8H2,1-2H3
• InChI Key： PYNYXKXRWYDSDB-UHFFFAOYSA-N
• SMILES： S1C(CC)=CC=C1CCCCCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 122
• Topological Polar Surface Area: 28.2